Cas no 227611-50-9 (1H-pyrazolo1,5-aimidazol-7-amine)

1H-pyrazolo[1,5-a]imidazol-7-amine is a heterocyclic organic compound featuring a fused pyrazole-imidazole core structure with an amine functional group at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile building block for the synthesis of biologically active molecules. Its rigid bicyclic framework offers structural stability, while the amine group provides a reactive site for further derivatization, enabling the development of targeted pharmacophores. The compound’s unique architecture may contribute to enhanced binding affinity and selectivity in drug discovery applications, particularly in the design of kinase inhibitors or other therapeutic agents. Its synthetic utility and modularity make it a valuable intermediate in organic and pharmaceutical research.

1H-pyrazolo1,5-aimidazol-7-amine structure

227611-50-9 structure

Product Name:1H-pyrazolo1,5-aimidazol-7-amine

CAS No:227611-50-9

MF:C₅H₆N₄

MW:122.12793970108

MDL:MFCD13193594

CID:1081923

PubChem ID:20426803

Update Time:2025-10-29

1H-pyrazolo1,5-aimidazol-7-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazo[1,2-b]pyrazol-7-amine
- 5H-imidazo[1,2-b]pyrazol-7-amine
- LogP
- 1H-pyrazolo1,5-aimidazol-7-amine
- 227611-50-9
- Imidazo[1,2-b]pyrazol-7-amine
- DB-351699
- EN300-210989
- 1H-PYRAZOLO[1,5-A]IMIDAZOL-7-AMINE
- SCHEMBL2271907
- DTXSID30606933
- SCHEMBL2271909
- MDL： MFCD13193594
- Inchi： 1S/C5H6N4/c6-4-3-8-9-2-1-7-5(4)9/h1-3,8H,6H2
- InChI Key： MNLVACAKUCJPHR-UHFFFAOYSA-N
- SMILES： N12C=CN=C1C(=CN2)N

Computed Properties

Exact Mass: 121.05155
Monoisotopic Mass: 122.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 59.1Å²

Experimental Properties

PSA: 56.21

1H-pyrazolo1,5-aimidazol-7-amine Pricemore >>

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Chemenu	CM187981-1g	1H-imidazo[1,2-b]pyrazol-7-amine	227611-50-9	95%	1g	$1375	2024-07-28
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Enamine	EN300-210989-1.0g	1H-pyrazolo[1,5-a]imidazol-7-amine	227611-50-9		1g	$0.0	2023-06-07
Enamine	EN300-210989-2.5g	1H-pyrazolo[1,5-a]imidazol-7-amine	227611-50-9		2.5g	$4117.0	2023-09-16
Enamine	EN300-210989-5.0g	1H-pyrazolo[1,5-a]imidazol-7-amine	227611-50-9		5.0g	$6092.0	2023-02-22
Enamine	EN300-210989-10.0g	1H-pyrazolo[1,5-a]imidazol-7-amine	227611-50-9		10.0g	$9032.0	2023-02-22
Enamine	EN300-210989-1g	1H-pyrazolo[1,5-a]imidazol-7-amine	227611-50-9		1g	$2101.0	2023-09-16